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Compound of Interest

Compound Name: 4-Methoxyphenethyl alcohol

Cat. No.: B029802

A Comprehensive Technical Guide to 2-(4-
methoxyphenyl)ethanol

This technical guide provides an in-depth overview of 2-(4-methoxyphenyl)ethanol, a significant
chemical compound with applications in research and various industries. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical properties, synthesis, and safety.

Chemical and Physical Properties

2-(4-methoxyphenyl)ethanol, also known as 4-methoxyphenethyl alcohol, is an organic
compound with the chemical formula C9H1202.[1] It is recognized by its CAS Registry Number
702-23-8.[1] This compound is a derivative of benzeneethanol, featuring a methoxy group at
the para position of the phenyl ring.[1] It is a low-melting solid, appearing as a clear, light brown
substance.[2]

Table 1: Physicochemical Properties of 2-(4-
methoxyphenyl)ethanol
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Property Value Reference
IUPAC Name 2-(4-methoxyphenyl)ethanol [1]
Synonyms 4-Methoxyphenethyl alcohol, o
p-Methoxyphenethyl alcohol

CAS Number 702-23-8 [11[3]
Molecular Formula C9H1202 [1]
Molecular Weight 152.19 g/mol [1]

Melting Point 28-30 °C [2][3]
Boiling Point 334-336 °C [2][3]

Flash Point >112 °C (>233.6 °F) 2]

Refractive Index

1.5370

[3]

Solubility

Soluble in DMSO and

Methanol

[4]115]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-(4-

methoxyphenyl)ethanol. Key spectral data are summarized below.

Table 2: Spectroscopic Data for 2-(4-

methoxyphenyl)ethanol

Spectroscopic Technique

Key Data Points

Reference

Mass Spectrometry (GC-MS)

Top Peak (m/z): 121, Second

Highest Peak (m/z): 152

Infrared (IR) Spectrum

Data available in the NIST/EPA

Gas-Phase Infrared Database

Synthesis and Manufacturing
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2-(4-methoxyphenyl)ethanol can be synthesized through various chemical reactions. One
common method involves the reduction of 4-methoxyphenylacetic acid or its esters. It is also a
known by-product of the reaction between fatty acids and hydroxyl compounds.[7] The
compound is listed as active on the EPA TSCA inventory, indicating its use in commercial
manufacturing.[1]

Applications and Biological Relevance

2-(4-methoxyphenyl)ethanol serves as a versatile intermediate in organic synthesis. It is utilized
in the preparation of other compounds, such as 4-(2-iodoethyl)phenol, by refluxing with
hydriodic acid.[4][5][8] Additionally, it has applications in the flavor and fragrance industry,
valued for its fresh citrus juice aroma.[7][8]

While specific details on its direct biological activity and signaling pathways are not extensively
documented in publicly available literature, its structural similarity to other biologically active
phenylethanoids suggests potential areas for investigation. For instance, ethanol, a related
small molecule, is known to modulate various intracellular signaling cascades, including those
involving protein kinase A (PKA) and protein kinase C (PKC).[9][10][11]

Safety and Handling

Understanding the safety profile of 2-(4-methoxyphenyl)ethanol is essential for its handling in a
laboratory or industrial setting.

Table 3: GHS Hazard Information for 2-(4-
methoxyphenyl)ethanol

Hazard Statement Code Description Reference
Skin Irritation H315 Causes skin irritation [1]
o Causes serious eye
Eye Irritation H319 L [1]
irritation

. I May cause respiratory
Respiratory Irritation H335 o
Irritation
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Precautionary Measures: Standard laboratory safety protocols should be followed, including
the use of personal protective equipment such as gloves and safety glasses.[2][12] It should be
handled in a well-ventilated area to avoid inhalation.[13] The compound is incompatible with
strong acids, acid anhydrides, acid chlorides, and oxidizing agents.[2] For storage, it should be
kept in a cool, dry, and well-sealed container.[4]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis or biological evaluation of 2-(4-
methoxyphenyl)ethanol are not readily available in the provided search results, a general
approach to its synthesis can be inferred. A common synthetic route would involve the
reduction of a corresponding carboxylic acid or ester.

General Synthesis Workflow:

Starting Material Reduction Aqueous Work-up Purification 2-(4-methoxyphenylethanol
(4-methoxyphenylacetic acid or ester) (e.g., with LiAIH4 in THF) (Quenching and Extraction) (e.g., Column Chromatography) ypheny!

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(4-methoxyphenyl)ethanol.

Potential Signaling Pathway Interactions

Given the structural relationship to ethanol, it is plausible that 2-(4-methoxyphenyl)ethanol
could interact with signaling pathways affected by alcohols. Ethanol is known to impact
pathways involving mTOR and TRPM2 channels.[14][15] The following diagram illustrates a
simplified, hypothetical signaling cascade that could be investigated for modulation by 2-(4-

methoxyphenyl)ethanol.
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Caption: A hypothetical signaling pathway potentially modulated by 2-(4-
methoxyphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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